Cas no 1501163-33-2 (6-Bromo-2-fluoro-3-methylbenzonitrile)

6-Bromo-2-fluoro-3-methylbenzonitrile is a halogenated aromatic nitrile compound with a molecular formula of C8H5BrFN. This intermediate is characterized by its bromo and fluoro substituents, which enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The presence of the nitrile group further expands its utility in heterocyclic synthesis and pharmaceutical applications. Its high purity and stability make it suitable for use in advanced organic synthesis, particularly in the development of agrochemicals and active pharmaceutical ingredients (APIs). The compound's well-defined structure ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations.
6-Bromo-2-fluoro-3-methylbenzonitrile structure
1501163-33-2 structure
Product Name:6-Bromo-2-fluoro-3-methylbenzonitrile
CAS No:1501163-33-2
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD26680100
CID:4607335
PubChem ID:83385259
Update Time:2025-06-07

6-Bromo-2-fluoro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-fluoro-3-methylbenzonitrile
    • YDTVNJZLFQHHMQ-UHFFFAOYSA-N
    • AS-35858
    • MFCD26680100
    • CS-0162962
    • benzonitrile, 6-bromo-2-fluoro-3-methyl-
    • SCHEMBL16680976
    • AKOS023098188
    • 1501163-33-2
    • MDL: MFCD26680100
    • Inchi: 1S/C8H5BrFN/c1-5-2-3-7(9)6(4-11)8(5)10/h2-3H,1H3
    • InChI Key: YDTVNJZLFQHHMQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C)=C(C=1C#N)F

Computed Properties

  • Exact Mass: 212.95894g/mol
  • Monoisotopic Mass: 212.95894g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 23.8

6-Bromo-2-fluoro-3-methylbenzonitrile Pricemore >>

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